Cas no 2137655-61-7 (3-(difluoromethyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid)

• Product Name: 3-(difluoromethyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid
• CAS No: 2137655-61-7
• MF: C₂₀H₁₄F₂N₂O₄S
• MW: 416.397970676422
• CID: 5799866
• PubChem ID: 165800187
• Update Time: 2025-05-25

3-(difluoromethyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-742145
• 2137655-61-7
• 3-(difluoromethyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid

• Inchi： 1S/C20H14F2N2O4S/c21-17(22)16-15(19(25)26)18(29-24-16)23-20(27)28-9-14-12-7-3-1-5-10(12)11-6-2-4-8-13(11)14/h1-8,14,17H,9H2,(H,23,27)(H,25,26)
• InChI Key： YRXLTRYZUJPXDX-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C(C(F)F)=N1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 416.06423443g/mol
• Monoisotopic Mass: 416.06423443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 117Ų

Additional information on 3-(difluoromethyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid

Comprehensive Overview of 3-(difluoromethyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid (CAS No. 2137655-61-7)

The compound 3-(difluoromethyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid (CAS No. 2137655-61-7) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a difluoromethyl group and a fluorenylmethoxycarbonyl (Fmoc) protected amine, this molecule serves as a critical intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in the development of novel therapeutics, especially in the context of targeted drug delivery and enzyme inhibition.

One of the most intriguing aspects of 3-(difluoromethyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid is its role in peptide synthesis. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions. This makes the compound invaluable for researchers working on peptide-based therapeutics, a rapidly growing area in biotechnology. The incorporation of the difluoromethyl moiety further enhances the molecule's utility, as it can improve the metabolic stability and bioavailability of the resulting peptides.

In recent years, the demand for custom synthetic intermediates like 3-(difluoromethyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and academic labs alike are seeking reliable sources of such compounds to accelerate their drug discovery programs. The compound's CAS No. 2137655-61-7 is often searched in databases like SciFinder and Reaxys, highlighting its importance in the scientific community.

Another area where this compound shows promise is in the development of small-molecule inhibitors. The thiazole ring is a common pharmacophore in many FDA-approved drugs, and its presence in this molecule suggests potential activity against a variety of biological targets. For instance, researchers are exploring its use in designing inhibitors for kinases and proteases, which are key players in numerous disease pathways. The difluoromethyl group, known for its ability to modulate electronic and steric properties, could further refine the compound's binding affinity and selectivity.

From a synthetic chemistry perspective, the preparation of 3-(difluoromethyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid involves multi-step organic transformations, including amide coupling and heterocycle formation. These processes require meticulous optimization to ensure high yield and purity, making the compound a valuable case study for students and professionals in organic synthesis. The growing interest in green chemistry has also prompted researchers to explore more sustainable methods for producing such intermediates, aligning with global trends toward environmentally friendly practices.

In conclusion, 3-(difluoromethyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid (CAS No. 2137655-61-7) represents a versatile and highly functionalized building block with broad applications in drug discovery and peptide chemistry. Its unique structural attributes, combined with the rising demand for specialty chemicals, position it as a compound of significant interest in both academic and industrial settings. As research continues to uncover new uses for this molecule, its role in advancing precision medicine and therapeutic innovation is likely to expand even further.